![molecular formula C18H15N3OS B1586656 5-(1H-Indol-3-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one CAS No. 5789-24-2](/img/structure/B1586656.png)
5-(1H-Indol-3-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
Overview
Description
Indole derivatives are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology and have been found in many important synthetic drug molecules . The addition of the indole nucleus to medicinal compounds that are biologically active pharmacophores makes it an important heterocyclic compound having broad-spectrum biological activities .
Synthesis Analysis
Indole derivatives can be synthesized from various precursors. For instance, new (2,3-dihydro-1H-indol-5-ylmethyl)amine was synthesized from 2-((1-acetylindolin-5-yl)methyl)isoindoline-1,3-dione by simultaneous deprotection of phthalimide and acetyl groups .Molecular Structure Analysis
Indoles contain a benzenoid nucleus and have 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature . Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization .Chemical Reactions Analysis
The Fischer indole synthesis of the optically active cyclohexanone and phenylhydrazine hydrochloride by using methanesulfonic acid (MsOH) under reflux in MeOH gave the corresponding tricyclic indole in a good yield .Physical And Chemical Properties Analysis
Physically, indoles are crystalline and colorless in nature with specific odors . The electronic structure and conformational properties of indole derivatives can be analyzed using various techniques such as elemental analysis, high-resolution mass spectrometry, 1H, 13C NMR, and IR spectroscopy .Scientific Research Applications
Anticancer Potential
Several studies have synthesized and characterized derivatives of 3-phenyl-2-thioxoimidazolidin-4-one, evaluating their potential as anticancer agents. For instance, derivatives were synthesized and characterized, with molecular docking and computational studies indicating promising interactions with the Estrogen Receptor (3ERT), hinting at potential anticancer applications (U. Vanitha et al., 2021). Another study focused on the synthesis of novel 3-substituted (E)-5-(arylidene)-1-methyl-2-thioxoimidazolidin-4-ones, showing potent cytotoxic activities against breast MCF-7, liver HepG2, and lung A549 cancer cell lines, indicating a significant pathway for developing anticancer therapies (A. Khodair et al., 2021).
Antimicrobial and Antifungal Applications
Compounds containing the 2-thioxoimidazolidin-4-one moiety have been evaluated for their antimicrobial and antifungal activities. A series of novel compounds with this core structure demonstrated variable and modest activities against bacterial and fungal strains, offering a foundation for developing new antimicrobial agents (H. B'Bhatt & S. Sharma, 2017). Additionally, compounds designed as potential HIV-1 and JSP-1 inhibitors based on variations of this core structure were synthesized, showcasing the versatility of this scaffold in addressing various microbial threats (Sukanta Kamila et al., 2011).
Chemical Synthesis and Characterization
Research has explored the efficient chemical synthesis and characterization of derivatives, highlighting the compound's utility in organic chemistry. For example, a study demonstrated the highly efficient dehydrogenation of 5-Benzyl-3-phenyl-2-thioxoimidazolidin-4-one under specific conditions, contributing to the understanding of its chemical behavior and potential in synthetic applications (A. J. Pepino et al., 2012).
Molecular Modeling and Computational Studies
Derivatives have been the subject of molecular modeling and computational studies to understand their electronic states and molecular parameters. Such studies assist in predicting the potential biological activities and chemical properties of these compounds, aiding in the design of molecules with optimized efficacy for various applications (U. Vanitha et al., 2021).
Mechanism of Action
Target of Action
The primary target of PTH-tryptophan, also known as 5-(1H-indol-3-ylmethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one, is the parathyroid hormone receptor type 1 (PTHR1) . This receptor mediates the actions of two structurally related, but genetically distinct peptide ligands – parathyroid hormone (PTH) and parathyroid hormone-related protein (PTHrP) .
Mode of Action
PTH-tryptophan interacts with its target, PTHR1, to activate downstream signaling responses in the target cell . The PTHR1 adopts an overall protein topology similar to that seen in peptide hormone-binding G protein-coupled receptors . It utilizes a similar basic mechanism of ligand binding and activation . Structurally distinct PTH and PTHrP ligands and analogs can bind with altered affinities to different PTHR1 conformations to thus induce different types of signaling responses .
Biochemical Pathways
The biochemical pathways affected by PTH-tryptophan involve the metabolism of the essential amino acid tryptophan (Trp). Trp is catabolized by complex metabolic pathways, and several of the resulting Trp metabolites are bioactive and play central roles in physiology and pathophysiology . The three main pathways for Trp metabolism are: the kynurenine pathway involving indoleamine 2,3-dioxygenase 1 (IDO1), IDO2 and tryptophan 2,3-dioxygenase 2 (TDO2); the serotonin production pathway involving tryptophan hydroxylase 1 (TPH); and the indole-3-pyruvate production pathway and its derivatives .
Pharmacokinetics
It is known that the majority of ingested trp is metabolized to generate bioactive compounds . Trp catabolism plays an important role in the maintenance of normal physiology and can be rapidly adapted to stressful conditions . Much research has focused on the roles of Trp catabolites in barrier integrity and immunosuppression in tumors .
Result of Action
The principal function of PTH-tryptophan is to elevate the plasma ionized calcium concentration, hence serving as a calcium-raising factor . PTH-tryptophan accomplishes this by influencing bone and renal tubular reabsorption of calcium and increasing intestinal absorption . Concurrently, PTH-tryptophan reduces plasma phosphate levels, further emphasizing its critical role in calcium and phosphate homeostasis .
Action Environment
The action of PTH-tryptophan can be influenced by environmental factors such as the presence of other metabolites, the state of the target cells, and the overall physiological condition of the organism. For example, the gut microbiota and intestine mutually regulate various physiological functions of Trp metabolites to maintain intestinal homeostasis and symbiosis under steady state conditions and during the immune response to pathogens and xenotoxins .
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . They are of wide interest because of their diverse biological and clinical applications, and researchers are interested in synthesizing various scaffolds of indole for screening different pharmacological activities .
properties
IUPAC Name |
5-(1H-indol-3-ylmethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3OS/c22-17-16(10-12-11-19-15-9-5-4-8-14(12)15)20-18(23)21(17)13-6-2-1-3-7-13/h1-9,11,16,19H,10H2,(H,20,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZXRWWVROVHSPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CNC4=CC=CC=C43 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301298821 | |
Record name | Phenylthiohydantoin-DL-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301298821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5789-24-2 | |
Record name | Phenylthiohydantoin-DL-tryptophan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5789-24-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(1H-Indol-3-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005789242 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5789-24-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96436 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Phenylthiohydantoin-DL-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301298821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(1H-indol-3-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.840 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What happens to PTH-tryptophan when hydrolyzed with boiling hydriodic acid?
A1: Unlike hydrolysis with hydrochloric acid, using boiling hydriodic acid on PTH-tryptophan for 24 hours yields a mixture of glycine and alanine in an approximate ratio of 2:1. This is in contrast to other PTH-amino acids, which typically yield the corresponding free amino acid. []
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